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Compound of Interest

Compound Name: Me-Bis(ADP)

Cat. No.: B1212332 Get Quote

Disclaimer: Specific safety data and disposal procedures for Methylene-bis(adenosine 5'-

diphosphate), or Me-Bis(ADP), are not readily available in public databases. The following

guidance is based on the safety profiles of the closely related and well-documented compound,

Adenosine diphosphate (ADP), and established best practices for laboratory chemical waste

management. Researchers must consult their institution's Environmental Health and Safety

(EHS) department for specific protocols and comply with all local, state, and federal

regulations.

Essential Safety and Logistical Information
For safe handling of Me-Bis(ADP), it is prudent to assume it shares characteristics with ADP,

which is classified as an irritant.[1] Adherence to standard laboratory safety protocols is

essential.

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or eyeglasses that comply with

OSHA's regulations in 29 CFR 1910.133 or European Standard EN166.[2][3]

Skin Protection: Use appropriate protective gloves and a lab coat to prevent skin contact.[2]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[2][3] If dust formation is likely, a particle filter respirator is

recommended.
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Storage and Handling:

Store containers tightly closed in a dry, well-ventilated area.[2]

The related compound ADP is noted to be hygroscopic (moisture sensitive) and air sensitive;

for long-term stability and to maintain product quality, store in a freezer under an inert

atmosphere.[2]

Avoid creating dust during handling.[2]

Handle in accordance with good industrial hygiene and safety practices.[2]

Accidental Release Measures:

Ensure adequate ventilation in the spill area.

Avoid the formation of dust.[2][3]

Wearing appropriate PPE, sweep up the spilled solid material.[2][3]

Collect the material into a suitable, labeled container for disposal.[2][3]

Prevent the substance from entering the environment.[3]

Data Presentation: Chemical and Physical
Properties of ADP
The following table summarizes key quantitative and qualitative data for Adenosine

diphosphate (ADP), which may serve as a reference for handling Me-Bis(ADP).
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Property Data Reference(s)

Physical State Solid Powder [2]

Appearance White [2]

Odor Odorless [2]

Molecular Formula C₁₀H₁₅N₅O₁₀P₂ [4]

Molecular Weight 427.201 g/mol [4]

Incompatible Materials Strong oxidizing agents [2]

Hazardous Decomposition

Thermal decomposition may

produce irritating gases and

vapors, including carbon

oxides (CO, CO₂), nitrogen

oxides (NOx), and oxides of

phosphorus.

[3]

Experimental Protocols: Step-by-Step Disposal
Procedure
The following is a standard protocol for the disposal of Me-Bis(ADP) waste in a laboratory

environment. Always adapt this procedure to your institution's specific EHS guidelines.

Waste Characterization: Treat all unused or expired Me-Bis(ADP) reagent as hazardous

chemical waste.[5] Do not dispose of it in standard trash or down the drain.

Segregation of Waste:

Solid Waste: Collect dry Me-Bis(ADP) powder and any contaminated disposable items

(e.g., weigh paper, pipette tips, gloves) in a designated solid chemical waste container.

Liquid Waste: If Me-Bis(ADP) is dissolved in a solution, collect it in a designated liquid

chemical waste container that is compatible with the solvent used.

Container Management:
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Use only approved, leak-proof waste containers provided by or recommended by your

EHS department.

Keep waste containers securely closed at all times, except when adding waste.

Waste Labeling:

Clearly label the waste container with a "Hazardous Waste" label.

List all contents, including "Methylene-bis(adenosine 5'-diphosphate)" and any solvents,

with their approximate percentages.

Indicate the date when waste was first added to the container.

Accumulation and Storage:

Store the labeled waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory.

Ensure the storage area is secure and away from incompatible materials.

Final Disposal:

Once the container is full or you are finished generating this type of waste, arrange for

pickup by your institution's EHS department.

Submit a chemical waste collection request as per your institution's procedures.

Mandatory Visualization
Caption: Workflow for proper chemical waste disposal in a laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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